Cas no 1176104-04-3 (1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine)
1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-(1-aminocyclohexyl)-N,N-dimethyl-
- 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine
- 1176104-04-3
- EN300-1838456
- 1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine
-
- Inchi: 1S/C15H24N2/c1-17(2)12-13-7-6-8-14(11-13)15(16)9-4-3-5-10-15/h6-8,11H,3-5,9-10,12,16H2,1-2H3
- InChI Key: UOADCIMJXMZTLD-UHFFFAOYSA-N
- SMILES: C1(CN(C)C)=CC=CC(C2(N)CCCCC2)=C1
Computed Properties
- Exact Mass: 232.193948774g/mol
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 0.996±0.06 g/cm3(Predicted)
- Boiling Point: 318.2±30.0 °C(Predicted)
- pka: 9.55±0.70(Predicted)
1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838456-0.05g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-0.1g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-0.25g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-0.5g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-1.0g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1838456-2.5g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-5.0g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1838456-10.0g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1838456-1g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1838456-5g |
1-{3-[(dimethylamino)methyl]phenyl}cyclohexan-1-amine |
1176104-04-3 | 5g |
$3935.0 | 2023-09-19 |
1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine
Professional Introduction to Compound with CAS No. 1176104-04-3 and Product Name: 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine
The compound with the CAS number 1176104-04-3 and the product name 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dimethylamino group and a cyclohexanamine moiety contributes to its unique pharmacological properties, making it a subject of extensive research and exploration.
Recent studies have highlighted the importance of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine in the development of novel therapeutic agents. The structural motif of this compound, particularly the combination of the phenyl ring substituted with a dimethylamino group and linked to a cyclohexanamine backbone, suggests potential interactions with biological targets that could modulate various physiological pathways. This has led to its investigation as a candidate for treating a range of conditions, including neurological disorders and inflammatory diseases.
The pharmacological profile of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine has been the focus of several experimental studies. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors, which could lead to the development of drugs with enhanced selectivity and reduced side effects. Preliminary findings indicate that this compound may exhibit properties such as receptor binding affinity, enzyme inhibition, and potential neuroprotective effects. These characteristics make it an attractive candidate for further development in the pharmaceutical industry.
In addition to its pharmacological potential, the synthesis and chemical properties of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine have been extensively studied. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies and clinical trials. The chemical stability and solubility profile of this compound are also critical factors that influence its suitability for pharmaceutical applications.
The role of computational chemistry in understanding the behavior of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at the atomic level. These simulations help in predicting drug-like properties such as binding affinity, metabolic stability, and pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can optimize the structure of this compound to enhance its therapeutic efficacy.
Current research trends indicate that 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine is being explored in combination therapies. The synergistic effects of combining this compound with other agents have shown promising results in preclinical studies. Such combinations could lead to more effective treatments with improved patient outcomes. Furthermore, the development of novel delivery systems, such as nanoparticles or liposomes, is being investigated to enhance the bioavailability and targeted delivery of this compound.
The regulatory landscape for pharmaceutical compounds like 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine is stringent but evolving. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. The ongoing research efforts are aimed at generating robust datasets that meet these regulatory standards. This includes toxicology studies, pharmacokinetic evaluations, and clinical trials involving human subjects.
Future directions in the study of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine include exploring its potential in personalized medicine. By understanding individual genetic variations that influence drug response, researchers can tailor therapeutic strategies to maximize efficacy while minimizing adverse effects. Additionally, advancements in biotechnology and synthetic biology may open new avenues for modifying or enhancing the properties of this compound through genetic engineering or enzyme-mediated synthesis.
The interdisciplinary nature of pharmaceutical research is evident in the study of 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine. Collaboration between chemists, biologists, pharmacologists, and clinicians is essential for translating laboratory discoveries into clinical applications. This holistic approach ensures that all aspects of drug development are considered, from molecular design to patient care.
In conclusion, 1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine, identified by CAS No. 1176104-04-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to innovative therapeutic solutions across various medical fields.
1176104-04-3 (1-{3-(dimethylamino)methylphenyl}cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)